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An In-depth Technical Guide to 5-Hydroxypiperidine-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-hydroxypiperidine-3-carboxylic
acid, a pivotal heterocyclic compound in neuroscience research and medicinal chemistry. We
delve into its core chemical identity, including CAS registry numbers for its various forms, and
explore its stereochemical nuances. The guide elucidates common synthetic pathways,
detailing the strategic choices behind precursor selection and reaction mechanisms. A
significant focus is placed on its primary application as a gamma-aminobutyric acid (GABA)
uptake inhibitor, contextualizing its mechanism of action within the GABAergic system and
comparing its structure-activity relationship to seminal compounds like nipecotic acid. This
document consolidates physicochemical data, detailed experimental protocols for functional
assessment, and essential safety information to serve as a vital resource for professionals
engaged in CNS drug discovery and development.

Chemical Identity and Physicochemical Properties

5-Hydroxypiperidine-3-carboxylic acid is a non-proteinogenic amino acid derivative featuring
a piperidine core. This structure is of significant interest as it serves as a conformationally
restricted analog of GABA, the primary inhibitory neurotransmitter in the central nervous
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system. Its therapeutic and research potential is largely derived from its ability to modulate
GABAergic neurotransmission.[1][2]

Nomenclature and CAS Registry Numbers

The precise identification of chemical compounds is critical for procurement, regulatory
compliance, and scientific literature tracking. 5-Hydroxypiperidine-3-carboxylic acid and its
related forms are registered under several CAS numbers, which can vary based on
stereochemistry, salt form, or if it is a protected intermediate.

Compound Name CAS Number Notes
5-Hydroxypiperidine-3- Stereochemistry not specified.
yEroXPip 229152-86-7 Y P
carboxylic Acid [3114]
5-Hydroxypiperidine-3- )
. ] ) 1171511-34-4 Hydrochloride salt form.[5]
carboxylic acid hydrochloride
(3RS,5SR)-5- . . .
S _ Not explicitly found; referenced A specific racemic
Hydroxypiperidine-3-carboxylic )
Acid in literature. diastereomer.[1]
ci

1-Benzyl-5-hydroxypiperidine- Not explicitly found; referenced  N-benzyl protected

3-carboxylic acid as a synthetic intermediate. intermediate.[6]

Note: The literature often discusses regioisomers such as 4-hydroxy and 5-hydroxy-piperidine-
2-carboxylic acid. Researchers should exercise caution to ensure they are referencing the
correct positional isomer.

Stereochemistry

5-Hydroxypiperidine-3-carboxylic acid possesses two chiral centers, at carbons C3 and C5.
This gives rise to four possible stereocisomers (two pairs of enantiomers). The relative
orientation of the hydroxyl and carboxylic acid groups (cis or trans) significantly influences the
molecule's three-dimensional shape and, consequently, its biological activity. For instance, the
literature describes the synthesis and activity of the (3RS,5SR) diastereomer, highlighting the
importance of stereochemical control in its application as a GABA uptake inhibitor.[1]
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Physicochemical Data

The fundamental properties of the parent compound are summarized below. These values are
essential for experimental design, including solvent selection and dosage calculations.

Property Value Source
Molecular Formula CeH11NOs

Molecular Weight 145.16 g/mol

Appearance Solid

InChi Key OKNUJKFLEDJRTR-

UHFFFAOYSA-N

Synthesis and Characterization

The synthesis of 5-hydroxypiperidine-3-carboxylic acid analogs typically involves multi-step
sequences starting from commercially available piperidine precursors. A common strategy
employs an N-protected piperidone derivative, which allows for controlled introduction of the
required functional groups.

Retrosynthetic Analysis and Key Precursors

A logical retrosynthetic approach identifies N-benzyl-3-piperidone as a strategic starting
material. The benzyl group serves as a robust protecting group for the piperidine nitrogen,
stable to various reaction conditions but readily removable in the final step via catalytic
hydrogenation.[7] The synthesis proceeds through a cyanohydrin formation followed by
hydrolysis to establish the carboxylic acid and hydroxyl groups at the C3 position, although this
route leads to the 3-hydroxy-3-carboxylic acid isomer. A more relevant pathway to the target
molecule involves building the substituted piperidine ring from acyclic precursors or modifying
existing piperidines. For the related N-benzyl intermediate, synthesis often starts with 1-benzyl-
3-piperidone hydrochloride.[7]

General Synthetic Workflow

The following diagram illustrates a conceptual workflow for synthesizing a protected version of
5-hydroxypiperidine-3-carboxylic acid. The key steps involve nucleophilic addition to a
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ketone, functional group manipulation, and final deprotection.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3253908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 1-Benzyl-5-hydroxypiperidine-3-carboxylic acid Intermediate

1-Benzyl-3-piperidone
(Precursor)

. Reduction of ketone

Functional Group
Transformation at C5
(e.g., Reduction/Hydroxylation)

. Activation & Nucleophilic attack

Introduction of Carboxylic
Acid Precursor at C3
(e.g., Michael Addition)

. Hydrolysis/Final modification

1-Benzyl-5-hydroxypiperidine-3-carboxylic acid
(Protected Target)

Catalytic Hydrogenation
(e.g., Hz, Pd/C)
Removes Benzyl Group

Final Deprotection

5-Hydroxypiperidine-3-carboxylic acid

(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3253908#5-hydroxypiperidine-3-carboxylic-acid-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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